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Compound of Interest

Compound Name: (R)-tert-OMe-byakangelicin

Cat. No.: B15585513

Get Quote

(R)-tert-OMe-byakangelicin, a furanocoumarin derivative, presents a molecule of interest for

researchers in natural product chemistry and drug development. While specific, publicly

available spectroscopic data for this exact compound is limited, this guide provides a

comprehensive overview of the expected spectroscopic characteristics based on its chemical

structure and the general features of the furanocoumarin class. Furthermore, it outlines

detailed experimental protocols for acquiring Nuclear Magnetic Resonance (NMR), Mass

Spectrometry (MS), and Infrared (IR) data, essential for the structural elucidation and

verification of this and similar molecules.

Chemical Structure
(R)-tert-OMe-byakangelicin

IUPAC Name: 9-[(2R)-2-hydroxy-3-methoxy-3-methylbutoxy]-4-methoxyfuro[3,2-g]chromen-

7-one

Molecular Formula: C₁₈H₂₀O₇

Molecular Weight: 348.35 g/mol
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Predicted Spectroscopic Data
The following tables summarize the expected spectroscopic data for (R)-tert-OMe-
byakangelicin based on its functional groups and the known spectral characteristics of

furanocoumarins.

Table 1: Predicted ¹H NMR Data
Chemical Shift (δ,
ppm)

Multiplicity Number of Protons Assignment

~7.6-7.8 d 1H H-5

~7.0-7.2 d 1H H-6

~6.2-6.4 d 1H H-3' (furan)

~7.6-7.8 d 1H H-2' (furan)

~4.0-4.2 s 3H 4-OCH₃

~4.2-4.4 m 1H H-2''

~3.6-3.8 m 2H H-1''

~3.3 s 3H 3''-OCH₃

~2.5-3.0 br s 1H 2''-OH

~1.2-1.4 s 6H
2 x CH₃ (gem-

dimethyl)

Note: Chemical shifts are predictions and may vary depending on the solvent and experimental

conditions.

Table 2: Predicted ¹³C NMR Data
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Chemical Shift (δ, ppm) Carbon Type Assignment

~160-162 Quaternary C-7 (lactone C=O)

~145-150 Quaternary C-2, C-9

~110-115 Methine C-3', C-5

~105-110 Methine C-6

~140-145 Quaternary C-4a, C-8a

~115-120 Quaternary C-4

~100-105 Methine C-2'

~70-75 Methine C-2''

~75-80 Quaternary C-3''

~70-75 Methylene C-1''

~60-65 Methyl 4-OCH₃

~50-55 Methyl 3''-OCH₃

~20-25 Methyl 2 x CH₃ (gem-dimethyl)

Note: These are approximate chemical shifts based on known data for similar furanocoumarin

structures.

Table 3: Predicted Mass Spectrometry (MS) Data
m/z Ion Type Predicted Fragmentation

348.12 [M]⁺ Molecular Ion

333.10 [M-CH₃]⁺ Loss of a methyl group

317.09 [M-OCH₃]⁺ Loss of a methoxy group

289.09 [M-C₃H₇O]⁺ Loss of the tert-butoxy group

203.04 [M-C₇H₁₃O₃]⁺ Cleavage of the side chain
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Note: Fragmentation patterns can be complex and are dependent on the ionization technique

used.

Table 4: Predicted Infrared (IR) Spectroscopy Data
Wavenumber (cm⁻¹) Intensity

Functional Group
Assignment

~3400-3500 Broad O-H stretch (alcohol)

~2950-3000 Medium
C-H stretch (aromatic and

aliphatic)

~1720-1740 Strong C=O stretch (lactone)

~1600-1620 Medium C=C stretch (aromatic)

~1100-1300 Strong C-O stretch (ether and alcohol)

Experimental Protocols
The following are detailed, generalized methodologies for obtaining the spectroscopic data for

a furanocoumarin like (R)-tert-OMe-byakangelicin.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation:

Dissolve approximately 5-10 mg of the purified compound in 0.5-0.7 mL of a deuterated

solvent (e.g., CDCl₃, DMSO-d₆, or MeOD). The choice of solvent is critical and should be

one in which the compound is highly soluble and does not have overlapping signals with

the analyte.

Transfer the solution to a 5 mm NMR tube.

Instrumentation:

A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband

probe.
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¹H NMR Acquisition:

Tune and shim the instrument to optimize the magnetic field homogeneity.

Acquire a standard one-dimensional ¹H NMR spectrum. Typical parameters include a 30-

45° pulse angle, a spectral width of 12-16 ppm, a relaxation delay of 1-2 seconds, and a

sufficient number of scans to achieve a good signal-to-noise ratio (typically 16-64 scans).

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C NMR spectrum. Typical parameters include a 30-45°

pulse angle, a spectral width of 200-240 ppm, a relaxation delay of 2-5 seconds, and a

larger number of scans (typically 1024 or more) due to the lower natural abundance and

sensitivity of the ¹³C nucleus.

2D NMR Experiments (for full structural elucidation):

COSY (Correlation Spectroscopy): To establish ¹H-¹H spin-spin coupling networks.

HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and

¹³C atoms.

HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond)

correlations between ¹H and ¹³C atoms, which is crucial for connecting different fragments

of the molecule.

NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of

protons, which can help in establishing the stereochemistry.

Data Processing:

Apply Fourier transformation, phase correction, and baseline correction to the acquired

Free Induction Decays (FIDs).

Reference the chemical shifts to the residual solvent peak or an internal standard (e.g.,

tetramethylsilane, TMS).
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Mass Spectrometry (MS)
Sample Preparation:

Prepare a dilute solution of the compound (typically 1-10 µg/mL) in a suitable solvent (e.g.,

methanol, acetonitrile, or a mixture with water). The solvent should be compatible with the

chosen ionization method.

Instrumentation:

A high-resolution mass spectrometer (e.g., Time-of-Flight (TOF), Orbitrap, or Fourier

Transform Ion Cyclotron Resonance (FT-ICR)) is preferred for accurate mass

measurements to determine the elemental composition.

Ionization:

Electrospray Ionization (ESI): A soft ionization technique suitable for polar and thermally

labile molecules. The sample solution is sprayed through a high-voltage capillary to create

charged droplets, from which ions are desolvated.

Atmospheric Pressure Chemical Ionization (APCI): Suitable for less polar compounds. The

sample is vaporized and then ionized by corona discharge.

Data Acquisition:

Acquire a full scan mass spectrum to determine the molecular weight of the compound.

Perform tandem MS (MS/MS) experiments to induce fragmentation of the molecular ion.

This is achieved by isolating the ion of interest and subjecting it to collision-induced

dissociation (CID) to obtain structural information from the fragment ions.

Data Analysis:

Determine the accurate mass of the molecular ion and use it to calculate the elemental

formula.

Analyze the fragmentation pattern in the MS/MS spectrum to deduce the structure of the

molecule.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585513?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Infrared (IR) Spectroscopy
Sample Preparation:

KBr Pellet: Grind a small amount of the solid sample (1-2 mg) with anhydrous potassium

bromide (KBr, ~100 mg) using an agate mortar and pestle until a fine, homogeneous

powder is obtained. Press the powder into a thin, transparent pellet using a hydraulic

press.

Thin Film: If the sample is a non-volatile oil or can be dissolved in a volatile solvent, a thin

film can be cast onto a salt plate (e.g., NaCl or KBr).

Attenuated Total Reflectance (ATR): Place a small amount of the solid or liquid sample

directly onto the ATR crystal. This is a rapid and often preferred method.

Instrumentation:

A Fourier Transform Infrared (FTIR) spectrometer.

Data Acquisition:

Record a background spectrum of the empty sample compartment (or the clean ATR

crystal).

Place the prepared sample in the spectrometer's sample holder.

Acquire the sample spectrum over the mid-IR range (typically 4000-400 cm⁻¹). A sufficient

number of scans (e.g., 16-32) should be co-added to obtain a good quality spectrum.

Data Analysis:

The background spectrum is automatically subtracted from the sample spectrum.

Identify the characteristic absorption bands and correlate them to the functional groups

present in the molecule.

Workflow for Spectroscopic Analysis
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The following diagram illustrates a general workflow for the spectroscopic analysis and

structural elucidation of a natural product like (R)-tert-OMe-byakangelicin.

Purified Natural Product
((R)-tert-OMe-byakangelicin)

Mass Spectrometry (MS)
(e.g., HR-ESI-MS)

Infrared (IR) Spectroscopy
(e.g., FTIR-ATR) NMR Spectroscopy

Determine Molecular Formula Identify Functional Groups 1D ¹H NMR 1D ¹³C NMR 2D NMR
(COSY, HSQC, HMBC)

Assemble Structural Fragments

Propose Final Structure
and Stereochemistry

Structure Confirmation

Click to download full resolution via product page

General workflow for spectroscopic analysis.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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